Cas no 1806728-19-7 (Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate)
Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate
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- Inchi: 1S/C10H9BrF3NO4/c1-18-7(16)2-6-8(17)5(3-11)4-15-9(6)19-10(12,13)14/h4H,2-3H2,1H3,(H,15,17)
- InChI Key: KAJZOXGBLPWKGP-UHFFFAOYSA-N
- SMILES: BrCC1=CNC(=C(C1=O)CC(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 456
- XLogP3: 1.9
- Topological Polar Surface Area: 64.599
Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095893-1g |
Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate |
1806728-19-7 | 97% | 1g |
$1,490.00 | 2022-03-31 |
Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate
Comprehensive Overview of Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806728-19-7)
Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806728-19-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents.
The structural complexity of Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate makes it a valuable intermediate in the synthesis of biologically active compounds. Its pyridine core is a common scaffold in many FDA-approved drugs, and the presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, key properties for optimizing drug candidates. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.
In agrochemical applications, this compound’s bromomethyl functionality allows for further derivatization, enabling the creation of pesticide intermediates with improved efficacy. The trifluoromethoxy group is particularly noteworthy, as it is frequently incorporated into modern agrochemicals to enhance their environmental persistence and target specificity. With the global push toward sustainable farming, researchers are exploring its potential in next-generation low-toxicity pesticides.
From a synthetic chemistry perspective, CAS No. 1806728-19-7 presents intriguing challenges and opportunities. Its hydroxy and bromomethyl groups offer multiple sites for selective functionalization, making it a versatile precursor for cross-coupling reactions and nucleophilic substitutions. Laboratories focusing on high-throughput screening often utilize this compound to generate diverse libraries for structure-activity relationship (SAR) studies.
Environmental and regulatory considerations are also critical when working with Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate. While not classified as hazardous under current guidelines, proper handling protocols are essential due to its reactive bromomethyl group. The compound’s stability under various pH conditions and its degradation pathways are active areas of research, particularly for green chemistry initiatives aiming to minimize synthetic waste.
Market trends indicate rising demand for fluorinated pyridines, driven by their applications in electronic materials and pharmaceuticals. The trifluoromethoxy substituent in this compound aligns with these trends, as fluorinated compounds are prized for their unique electronic properties and bioavailability. Companies specializing in custom synthesis frequently list this molecule in their catalogs, catering to the needs of biotech startups and academic institutions.
In summary, Methyl 5-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806728-19-7) is a multifaceted compound with broad relevance in modern chemistry. Its structural features and reactivity profile make it indispensable for medicinal chemistry, agrochemical development, and material science. As research into fluorinated heterocycles expands, this compound is poised to play a pivotal role in advancing innovation across multiple industries.
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